molecular formula C13H18O3 B7940112 4-(4-Methoxy-2-methylphenyl)oxan-4-ol

4-(4-Methoxy-2-methylphenyl)oxan-4-ol

Cat. No.: B7940112
M. Wt: 222.28 g/mol
InChI Key: ZIVKZOXXHWHKNR-UHFFFAOYSA-N
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Description

4-(4-Methoxy-2-methylphenyl)oxan-4-ol (CAS: 1379367-35-7) is a tetrahydropyran (oxane) derivative substituted with a 4-methoxy-2-methylphenyl group at the 4-position. It is primarily utilized in synthetic chemistry as an intermediate for pharmaceuticals or fine chemicals.

Properties

IUPAC Name

4-(4-methoxy-2-methylphenyl)oxan-4-ol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H18O3/c1-10-9-11(15-2)3-4-12(10)13(14)5-7-16-8-6-13/h3-4,9,14H,5-8H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZIVKZOXXHWHKNR-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC(=C1)OC)C2(CCOCC2)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H18O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

222.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural Analogues and Key Differences

The following compounds share structural motifs with 4-(4-Methoxy-2-methylphenyl)oxan-4-ol, such as substituted phenyl rings, oxane/oxazole cores, or methoxy/methyl substituents:

Compound Name Core Structure Substituents Key Features Reference
4-(4-Methoxy-2-methylphenyl)oxan-4-ol Oxane (tetrahydropyran) 4-methoxy-2-methylphenyl, -OH at C4 High polarity, discontinued synthesis
4-(2-Methoxyphenyl)oxan-4-amine hydrochloride Oxane 2-methoxyphenyl, -NH2 (as HCl salt) Amine functionality enhances solubility
[2-(4-Methoxy-phenyl)-oxazol-4-yl]-methanol Oxazole 4-methoxyphenyl, -CH2OH Oxazole ring increases aromaticity
2-(4-Methoxyphenyl)benzofuran-4-ol Benzofuran 4-methoxyphenyl, -OH at C4 Fused aromatic system, higher stability
4-Methoxy-2-methyl-N-(o-tolyl)aniline Aniline 4-methoxy-2-methylphenyl, -NH-o-tolyl Buchwald-Hartwig coupling product

Physicochemical Properties

Molecular Weight and Polarity:
  • 4-(4-Methoxy-2-methylphenyl)oxan-4-ol : Estimated molecular weight ~236.3 g/mol (C13H18O3). Polar due to -OH and ether oxygen.
  • 4-(2-Methoxyphenyl)oxan-4-amine HCl: Molecular weight 243.73 g/mol (C12H18ClNO2). Higher solubility in water due to ionic HCl salt .
  • [2-(4-Methoxy-phenyl)-oxazol-4-yl]-methanol: Molecular weight 205.21 g/mol (C11H11NO3). Moderate polarity from -CH2OH and oxazole .
Thermal Stability:
  • Oxane/oxazole derivatives generally exhibit moderate thermal stability (decomposition >150°C). Benzofuran derivatives (e.g., 2-(4-Methoxyphenyl)benzofuran-4-ol) show higher stability due to aromatic conjugation .

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